Cas no 65269-18-3 (Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate)

Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate is a versatile pyrimidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its structural features, including the chloro and methoxy substituents, enhance reactivity in nucleophilic substitution and cross-coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The ethyl ester group provides additional functionalization opportunities through hydrolysis or transesterification. This compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in multistep synthetic routes. Its utility in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents, underscores its importance in research and industrial applications. Proper handling under controlled conditions is recommended due to its reactive functional groups.
Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate structure
65269-18-3 structure
Product Name:Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate
CAS No:65269-18-3
MF:C8H9ClN2O3
MW:216.6216609478
MDL:MFCD12923009
CID:499640
Update Time:2025-06-08

Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate
    • 5-Pyrimidinecarboxylicacid, 4-chloro-2-methoxy-, ethyl ester
    • RANJBBCBOFEEHM-UHFFFAOYSA-N
    • RP27003
    • VP50385
    • AX8212186
    • AB0026073
    • ST2412996
    • W7662
    • MDL： MFCD12923009
    • Inchi： 1S/C8H9ClN2O3/c1-3-14-7(12)5-4-10-8(13-2)11-6(5)9/h4H,3H2,1-2H3
    • InChI Key： RANJBBCBOFEEHM-UHFFFAOYSA-N
    • SMILES： ClC1C(=CN=C(N=1)OC)C(=O)OCC

Computed Properties

  • Exact Mass: 216.03000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Topological Polar Surface Area: 61.3

Experimental Properties

  • Density: 1.303±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.4 g/l) (25 º C),
  • PSA: 61.31000
  • LogP: 1.31530

Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate Pricemore >>

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Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate Production Method

Ethyl 4-chloro-2-methoxypyrimidine-5-carboxylate Related Literature

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